Cas no 109299-78-7 (5-Pyrimidylboronic acid)

5-Pyrimidylboronic acid Properties

Names and Identifiers

• Pyrimidin-5-ylboronic acid
• 4-METHYL-1H-IMIDAZOLE-2-CARBALDEHYDE
• Boronic acid, 5-pyrimidinyl- (9CI)
• Pyrimidine-5-Boronic
• PYRIMIDINYL-5-BORONIC ACID
• 5-Pyrimidinylboronic acid
• 5-Pyrimidylboronic Acid (contains varying amounts of Anhydride)
• Pyrimidine-5-boronic acid
• 5-Fluoro-2-methoxypyridine-4-boronic acid
• 5-pyrimidine boronic acid
• 5-Pyrimidylboronic Acid
• Pyrimidine 5-boronic acid
• (Pyrimidin-5-yl)boronic acid
• Dihydroxy(5-pyrimidinyl)borane
• 5-Pyrimidinylboronic
• 5-PyriMinylbornic acid
• 12 Pyrimidine-5-Boronic Acid
• Boronicacid,B-5-pyriMidinyl-
• pyriMidin-5-yl-5-boronic acid
• Boronicacid, 5-pyrimidinyl- (9CI)
• 5-Pyrimidinylboronicacid
• Pyrimidine-5-boronic acid ,97%
• +Expand

• MDL： MFCD03002366
• InChIKey： HZFPPBMKGYINDF-UHFFFAOYSA-N
• Inchi： 1S/C4H5BN2O2/c8-5(9)4-1-6-3-7-2-4/h1-3,8-9H
• SMILES： C1=NC=C(B(O)O)C=N1

Computed Properties

• Exact Mass: 124.044408g/mol
• Surface Charge: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Monoisotopic Mass: 124.044408g/mol
• Monoisotopic Mass: 124.044408g/mol
• Topological Polar Surface Area: 66.2Ų
• Heavy Atom Count: 9
• Complexity: 84.6
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: -1.84360
• PSA: 66.24000
• Refractive Index: 1.534
• Boiling Point: 334.7°C at 760 mmHg
• Melting Point: 110-114 ºC
• Flash Point: 156.2℃
• Solubility: Soluble in Ether, MeOH, DMSO, THF.
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1.3300

5-Pyrimidylboronic acid Security Information

• Symbol: GHS06 GHS07
• Safety Term：S22;S26;S36/37/39
• Safety Instruction： S22-S26-S36/37/39
• Risk Phrases：R22; R36/37/38
• Dangerous goods sign： Xn
• Hazard Statement： H301,H315,H319,H335
• Warning Statement： P302+P352,P321,P405,P501
• Prompt：warning
• Storage Condition：0-10°C
• Risk Phrases： R22;R36/37/38
• Signal Word：Danger
• HazardClass：IRRITANT

5-Pyrimidylboronic acid Customs Data

• HS CODE：2933599090
• Customs Data：

  China Customs Code:

  2933599090

  Overview:

  2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%